Cas no 112523-85-0 (Heteropsine; N6-Me)

• Product Name: Heteropsine; N6-Me
• CAS No: 112523-85-0
• MF: C₃₆H₃₀N₂O₄
• MW: 554.634409427643
• CID: 6686060
• Update Time: 2024-03-02

Heteropsine; N6-Me Chemical and Physical Properties

Names and Identifiers

• Heteropsine; N6-Me

• Inchi： 1S/C36H30N2O4/c1-38-15-13-20-16-25(39-2)35(40-3)32-24-11-7-5-9-22(24)30(34(38)28(20)32)29-21-8-4-6-10-23(21)31-27-19(12-14-37-33(27)29)17-26-36(31)42-18-41-26/h4-11,16-17,37H,12-15,18H2,1-3H3
• InChI Key： UZBUIVOSTNCVMA-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C2C3C(=C(C4C2=CC=CC=4)C2C4C(=CC=CC=4)C4=C5C(=CC6=C4OCO6)CCNC=25)N(C)CCC=3C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• XLogP3: 5.112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Naphthylquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines Naphthylquinolines
• Natural Products and Extracts Plant Extracts Plant based Piptostigma fugax